Cas no 2224549-46-4 (N-(1-Tert-butyl-5-oxopyrrolidin-3-yl)prop-2-enamide)

• Product Name: N-(1-Tert-butyl-5-oxopyrrolidin-3-yl)prop-2-enamide
• CAS No: 2224549-46-4
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5411247
• PubChem ID: 132398273
• Update Time: 2025-07-18

N-(1-Tert-butyl-5-oxopyrrolidin-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3488583494
• N-(1-Tert-butyl-5-oxopyrrolidin-3-yl)prop-2-enamide
• AKOS033934980
• EN300-6689116
• 2224549-46-4

• Inchi： 1S/C11H18N2O2/c1-5-9(14)12-8-6-10(15)13(7-8)11(2,3)4/h5,8H,1,6-7H2,2-4H3,(H,12,14)
• InChI Key： SBACMNIFMIIQIP-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C(C)(C)C)NC(C=C)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.4Ų

Additional information on N-(1-Tert-butyl-5-oxopyrrolidin-3-yl)prop-2-enamide

Introduction to N-(1-Tert-butyl-5-oxopyrrolidin-3-yl)prop-2-enamide (CAS No. 2224549-46-4)

N-(1-Tert-butyl-5-oxopyrrolidin-3-yl)prop-2-enamide, a compound with the chemical formula C₁₁H₁₅NO₂, is a novel molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2224549-46-4, belongs to a class of heterocyclic amides that exhibit promising biological activities. The unique structural features of this molecule, particularly the presence of a pyrrolidine ring and an amide functional group, make it a valuable candidate for further investigation in drug discovery.

The pyrrolidine core in N-(1-Tert-butyl-5-oxopyrrolidin-3-yl)prop-2-enamide is a key structural motif that contributes to its biological properties. Pyrrolidine derivatives are well-known for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and analgesic effects. The incorporation of a tert-butyl group at the 1-position of the pyrrolidine ring enhances the metabolic stability and lipophilicity of the molecule, making it more suitable for oral administration. Additionally, the 5-oxopyrrolidinyl moiety introduces an oxygen atom into the ring, which can influence the electronic properties and reactivity of the molecule.

The amide functional group at the prop-2-enyl position further contributes to the biological activity of N-(1-Tert-butyl-5-oxopyrrolidin-3-yl)prop-2-enamide. Amides are common pharmacophores in drug molecules due to their ability to form hydrogen bonds with biological targets. This property is particularly important for receptor binding and enzyme inhibition. The specific arrangement of atoms in this compound allows for interactions with various proteins and enzymes, making it a potential lead compound for therapeutic intervention.

Recent studies have highlighted the importance of heterocyclic amides in drug development. These compounds have shown efficacy in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The structural diversity of heterocyclic amides allows for the design of molecules with tailored biological activities. N-(1-Tert-butyl-5-oxopyrrolidin-3-yl)prop-2-enamide is no exception, as its unique structure suggests potential applications in multiple therapeutic areas.

In particular, research has demonstrated that pyrrolidine-based compounds can modulate various signaling pathways involved in disease progression. For instance, studies have shown that certain pyrrolidine derivatives can inhibit kinases and other enzymes that are overexpressed in cancer cells. The tert-butyl group in N-(1-Tert-butyl-5-oxopyrrolidin-3-yl)prop-2-enamide may also contribute to its ability to interact with these targets by enhancing binding affinity and selectivity.

The 5-oxopyrrolidinyl moiety is another critical feature that may contribute to the biological activity of this compound. Oxygen-containing heterocycles are known to exhibit diverse pharmacological effects due to their ability to participate in hydrogen bonding and other forms of molecular interactions. This property makes N-(1-Tert-butyl-5-oxopyrrolidin-3-yl)prop-2-enamide a promising candidate for further investigation as a potential therapeutic agent.

Current research efforts are focused on optimizing the structure of N-(1-Tert-butyl-5-oxopyrrolidin-3-yloxypropenamide) to enhance its pharmacological properties. By modifying various functional groups within the molecule, researchers aim to improve its potency, selectivity, and pharmacokinetic profile. Computational modeling and high-throughput screening techniques are being employed to identify structural modifications that can enhance binding affinity to biological targets.

Additionally, studies are exploring the synthetic pathways for producing N-(1-Tert-butyl-pyrrolidinone propenamide). Efficient synthetic routes are essential for large-scale production and commercialization of pharmaceutical compounds. Researchers are focusing on developing sustainable and cost-effective methods for synthesizing this compound while maintaining high purity and yield.

The potential applications of N-(1-Tert-butyl-pyrrolidinone propenamide are vast and span multiple therapeutic areas. Preliminary studies suggest that this compound may have applications in treating inflammatory diseases, neurological disorders, and infectious diseases. The ability of pyrrolidine derivatives to modulate various signaling pathways makes them attractive candidates for drug development.

In conclusion, N-(1-Tert-butyl-pyrrolidinone propenamide (CAS No. 2224549 46 4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable candidate for further investigation in drug discovery. Ongoing research efforts aim to optimize its pharmacological properties and develop efficient synthetic routes for large-scale production. As our understanding of molecular interactions continues to evolve, compounds like N-(1-Tert-butyl-pyrrolidinone propenamide will play a crucial role in developing new therapies for various diseases.